2,5-Dibromo-3-fluorophenylacetic acid
Overview
Description
2,5-Dibromo-3-fluorophenylacetic acid, also known as 2,5-DBFPA, is an organic compound belonging to the family of aromatic acids. It is an important intermediate in the synthesis of a variety of organic compounds and has been the subject of extensive research in recent years. This compound has a wide range of applications, including in the pharmaceutical, agricultural, and industrial sectors.
Scientific Research Applications
2,5-Dibromo-3-fluorophenylacetic acid has been widely used in scientific research as a chemical tool. It has been used in the synthesis of a variety of organic compounds, including amino acids, peptides, and pharmaceuticals. It has also been used in the study of enzyme kinetics and the development of new catalysts. Additionally, it has been used in the study of protein-protein interactions, as well as in the study of the structure and function of proteins.
Mechanism of Action
The mechanism of action of 2,5-Dibromo-3-fluorophenylacetic acid is not well understood. However, it has been hypothesized that the compound may act as an inhibitor of a variety of enzymes, including phosphatases, protein kinases, and proteases. Additionally, it has been suggested that it may act as an allosteric modulator of several proteins.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound are not well understood. However, it has been shown to inhibit the activity of several enzymes, including phosphatases, protein kinases, and proteases. Additionally, it has been shown to modulate the activity of several proteins, including calmodulin and G-proteins.
Advantages and Limitations for Lab Experiments
2,5-Dibromo-3-fluorophenylacetic acid has several advantages for use in lab experiments. It is a relatively inexpensive and readily available compound, and it is relatively stable in aqueous solutions. Additionally, it can be used in a variety of chemical reactions, making it a versatile tool for scientists. However, it is important to note that the compound is toxic and should be handled with care.
Future Directions
Given the wide range of applications of 2,5-Dibromo-3-fluorophenylacetic acid, there are many potential future directions for research. These include further investigation into the biochemical and physiological effects of the compound, as well as its potential therapeutic applications. Additionally, further research into the synthesis of this compound and its derivatives could lead to the development of new compounds with improved properties. Finally, further research into the mechanism of action of this compound could lead to the development of new and improved enzyme inhibitors.
properties
IUPAC Name |
2-(2,5-dibromo-3-fluorophenyl)acetic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H5Br2FO2/c9-5-1-4(2-7(12)13)8(10)6(11)3-5/h1,3H,2H2,(H,12,13) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HSEOSQQCJLBZGS-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C=C(C(=C1CC(=O)O)Br)F)Br |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H5Br2FO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
311.93 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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